molecular formula C9H9F3N2O B8504773 N-(3-aminobenzyl)-2,2,2-trifluoroacetamide

N-(3-aminobenzyl)-2,2,2-trifluoroacetamide

Cat. No.: B8504773
M. Wt: 218.18 g/mol
InChI Key: HTCDSUBGQCAFOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-aminobenzyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C9H9F3N2O and its molecular weight is 218.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9F3N2O

Molecular Weight

218.18 g/mol

IUPAC Name

N-[(3-aminophenyl)methyl]-2,2,2-trifluoroacetamide

InChI

InChI=1S/C9H9F3N2O/c10-9(11,12)8(15)14-5-6-2-1-3-7(13)4-6/h1-4H,5,13H2,(H,14,15)

InChI Key

HTCDSUBGQCAFOY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)CNC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2,2-trifluoro-N-[(3-nitrophenyl)methyl]acetamide (0.5 g, 2.0 mmol) in i-PrOH was added 10% Pd/C (40 mg, 0.04 mmol). A balloon filled with hydrogen gas was installed, and the reaction was stirred vigorously at rt. After 15 h, the reaction mixture was filtered through celite, adsorbed onto silica gel, and purified by column chromatography to generate the title compound in 85% yield. 1H NMR (400 MHz, CDCl3) δ 7.14-7.27 (m, 1H), 6.59-6.68 (m, 3H), 4.43 (s, 2H), 3.74 (s, 2H). ES-LC/MS m/z=219 [M+H]+.
Quantity
0.5 g
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reactant
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solvent
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Quantity
40 mg
Type
catalyst
Reaction Step One
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0 (± 1) mol
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reactant
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